Cas no 475977-66-3 (2,3,4-Trimethylpentane-2,3-diol)
475977-66-3 structure
Product Name:2,3,4-Trimethylpentane-2,3-diol
CAS No:475977-66-3
MF:C8H18O2
MW:146.227323055267
CID:2645412
PubChem ID:23384765
Update Time:2025-04-21
2,3,4-Trimethylpentane-2,3-diol Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4-trimethylpentane-2,3-diol
- 475977-66-3
- DTXCID20584276
- DTXSID50633524
- SCHEMBL8528064
- 2,3,4-Trimethylpentane-2,3-diol
-
- Inchi: 1S/C8H18O2/c1-6(2)8(5,10)7(3,4)9/h6,9-10H,1-5H3
- InChI Key: MBDRJLVHSPRDIC-UHFFFAOYSA-N
- SMILES: OC(C)(C(C)C)C(C)(C)O
Computed Properties
- Exact Mass: 146.130679813Da
- Monoisotopic Mass: 146.130679813Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 40.5Ų
2,3,4-Trimethylpentane-2,3-diol Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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